1-(3,4-dimethylbenzoyl)-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,4-dimethylphenyl)-(4-phenyl-1-piperazinyl)methanone is a member of piperazines.
Scientific Research Applications
Antimicrobial and Antioxidant Applications
- Synthesis of Antimicrobial and Antioxidant Compounds : A study by Thirunarayanan synthesized a series of 3,4-dimethyl phenyl bicyclo methanones, demonstrating significant antimicrobial and antioxidant activities using various bacterial and fungal strains, as well as DPPH radical scavenging methods (G. Thirunarayanan, 2015).
- Antibacterial Potential : Abbasi et al. synthesized 2-furyl[(4-aralkyl)-1-piperazinyl]methanone derivatives, showing notable antibacterial activity against both Gram-negative and Gram-positive bacteria (M. Abbasi et al., 2018).
Therapeutic Applications
- Enzyme Inhibition for Alzheimer's Disease : A study focused on the synthesis of multifunctional amides with moderate enzyme inhibitory potentials for the treatment of Alzheimer's disease. One compound showed significant activity against acetyl and butyrylcholinesterase enzymes (Mubashir Hassan et al., 2018).
- Anticancer and Antituberculosis Studies : The synthesis of 1-(4-Chlorophenyl) cyclopropyl](piperazin-1-yl) methanone derivatives exhibited significant anticancer and antituberculosis activities. One compound in particular showed both these activities (S. Mallikarjuna et al., 2014).
Material Science Applications
- Synthesis of Novel Poly(arylene ether sulfone) : A new difluoro aromatic ketone monomer, containing 3,5-dimethylphenyl groups, was developed for the preparation of poly(arylene ether sulfone)s with promising properties like hydroxide conductivity and alkaline stability (Qian Shi et al., 2017).
Properties
Molecular Formula |
C19H22N2O |
---|---|
Molecular Weight |
294.4 g/mol |
IUPAC Name |
(3,4-dimethylphenyl)-(4-phenylpiperazin-1-yl)methanone |
InChI |
InChI=1S/C19H22N2O/c1-15-8-9-17(14-16(15)2)19(22)21-12-10-20(11-13-21)18-6-4-3-5-7-18/h3-9,14H,10-13H2,1-2H3 |
InChI Key |
FBQUKFJGZCFFHQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.